Cas no 921199-62-4 (Pentanoic acid, 2-acetyl-3-methyl-5-oxo-, 1,1-dimethylethyl ester, (3R)-)

Pentanoic acid, 2-acetyl-3-methyl-5-oxo-, 1,1-dimethylethyl ester, (3R)- structure
921199-62-4 structure
Product Name:Pentanoic acid, 2-acetyl-3-methyl-5-oxo-, 1,1-dimethylethyl ester, (3R)-
CAS No:921199-62-4
MF:C12H20O4
MW:228.284804344177
CID:745484
PubChem ID:71422428
Update Time:2025-04-19

Pentanoic acid, 2-acetyl-3-methyl-5-oxo-, 1,1-dimethylethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 2-acetyl-3-methyl-5-oxo-, 1,1-dimethylethyl ester, (3R)-
    • tert-butyl (3R)-2-acetyl-3-methyl-5-oxopentanoate
    • DTXSID60841456
    • 921199-62-4
    • Inchi: 1S/C12H20O4/c1-8(6-7-13)10(9(2)14)11(15)16-12(3,4)5/h7-8,10H,6H2,1-5H3/t8-,10?/m1/s1
    • InChI Key: UPEYBZYVTZCANU-HNHGDDPOSA-N
    • SMILES: O(C(C(C(C)=O)[C@H](C)CC=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 228.13615911g/mol
  • Monoisotopic Mass: 228.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 60.4Ų
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